Cas no 55080-56-3 (1H-Isoindole-1,3(2H)-dione, 2-ethyl-5-nitro-)

1H-Isoindole-1,3(2H)-dione, 2-ethyl-5-nitro- structure
55080-56-3 structure
Product Name:1H-Isoindole-1,3(2H)-dione, 2-ethyl-5-nitro-
CAS No:55080-56-3
MF:C10H8N2O4
MW:220.181522369385
CID:352886
PubChem ID:840408
Update Time:2025-04-19

1H-Isoindole-1,3(2H)-dione, 2-ethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione, 2-ethyl-5-nitro-
    • 2-ethyl-5-nitroisoindole-1,3-dione
    • SR-01000317934
    • DTXSID40357025
    • SCHEMBL6207633
    • AKOS000582204
    • 2-ethyl-5-nitroisoindoline-1,3-dione
    • Oprea1_315688
    • FFBUYJAHSNPQDH-UHFFFAOYSA-N
    • SR-01000317934-1
    • Z53838031
    • 4-nitro-N-ethylphthalimide
    • CS-0298305
    • 55080-56-3
    • CHEMBL2022012
    • N-Ethyl-4-nitrophthalimide
    • Inchi: 1S/C10H8N2O4/c1-2-11-9(13)7-4-3-6(12(15)16)5-8(7)10(11)14/h3-5H,2H2,1H3
    • InChI Key: FFBUYJAHSNPQDH-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C=CC=2C(N1CC)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 220.04844
  • Monoisotopic Mass: 220.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 83.2Ų

Experimental Properties

  • PSA: 80.52
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